5-[(4-oxo-2,3-dihydro-1H-cyclopenta[c][1]benzopyran-7-yl)oxymethyl]-2-furancarboxylic acid

• Molecular Formula: C18H14O6
• Molecular Weight: 326.3 g/mol
• IUPAC Name: 5-[(4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxymethyl]furan-2-carboxylic acid
• InChI: InChI=1S/C18H14O6/c19-17(20)15-7-5-11(23-15)9-22-10-4-6-13-12-2-1-3-14(12)18(21)24-16(13)8-10/h4-8H,1-3,9H2,(H,19,20)
• InChI Key: YDSZVOWSROECBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OCC4=CC=C(O4)C(=O)O

Description

5-[(4-oxo-2,3-dihydro-1H-cyclopenta[c][1]benzopyran-7-yl)oxymethyl]-2-furancarboxylic acid is a member of coumarins.

Scientific Research Applications

Cytotoxic Properties

• Phelligridins C-F : Research on compounds from the fungus Phellinus igniarius, including derivatives similar to the specified chemical structure, has shown in vitro selective cytotoxicity against human lung and liver cancer cell lines (Mo et al., 2004).

Synthesis and Application in Pharmacology

• Simple and Rapid Synthesis : A study on the synthesis of similar compounds (4H-4-oxo-1-benzopyran derivatives) discussed their application in pharmacology, citing their antifungal, antibacterial, and anticoagulant activities (Reddy & Rao, 2006).
• Antioxidant Agents : A series of derivatives were synthesized for their potential as antioxidants, demonstrating significant in vitro antioxidant activity and strong interactions with protein tyrosine kinase, indicating medicinal potential (Prabakaran et al., 2021).

Synthesis Techniques and Structural Analysis

• Novel Organic Ligands Synthesis : A study focusing on novel organic ligands similar to the given chemical structure, used for metal complexes with potential applications in electrochemical studies (Myannik et al., 2018).
• Crystal Structural Analysis : Research on crystal structures of compounds with similar frameworks as the specified compound provided insights into their stereochemical peculiarities, impacting their potential applications in chemical synthesis and material science (Borisova et al., 2016).

Antimicrobial Activity

• Synthesis and Antimicrobial Screening : A study reported the synthesis of compounds with structures related to the specified compound, which exhibited good antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Mulwad & Hegde, 2009).

Biochemical Synthesis

• Enzyme Cascade for Synthesis : An enzyme-catalyzed synthesis method was developed for furan carboxylic acids, chemicals structurally related to the specified compound, highlighting a biotechnological approach to producing such compounds efficiently (Jia et al., 2019).